Cas no 2229085-72-5 (3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine)

• Product Name: 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine
• CAS No: 2229085-72-5
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• CID: 6390090
• PubChem ID: 165798711
• Update Time: 2025-05-19

3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine
• 2229085-72-5
• EN300-1975297

• Inchi： 1S/C10H14Cl2N2/c1-10(2,3-4-13)7-5-8(11)9(12)14-6-7/h5-6H,3-4,13H2,1-2H3
• InChI Key： WAKWXUBBJULKMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(C)(C)CCN)Cl

Computed Properties

• Exact Mass: 232.0534038g/mol
• Monoisotopic Mass: 232.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine

Introduction to 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine (CAS No. 2229085-72-5)

3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229085-72-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyridine core, which is a common structural motif in many biologically active agents. The presence of chloro substituents and an amine functional group in its structure endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine consists of a pyridine ring substituted at the 5 and 6 positions with chlorine atoms, linked to a butanamine chain that is further modified with a methyl group at the 3-position. This specific arrangement of functional groups contributes to its potential interactions with biological targets, making it an intriguing subject for medicinal chemists. The compound's synthesis involves multi-step organic reactions, typically starting from readily available pyridine derivatives and employing chlorination and alkylation techniques to introduce the desired substituents.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine-based compounds due to their diverse biological activities. Pyridine derivatives have been extensively studied for their roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The chloro-substituted pyridine moiety in 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine is particularly noteworthy, as chlorine atoms can enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The amine group provides a site for further derivatization, allowing chemists to modify its properties while retaining the core pharmacophore. This flexibility has enabled researchers to design analogs with improved solubility, bioavailability, and target specificity. For instance, recent studies have demonstrated that modifications at the amine position can significantly alter the binding affinity of such compounds to their intended biological targets.

The synthesis of 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine has been optimized to ensure high yield and purity, which are essential for preclinical and clinical studies. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These techniques not only streamline the synthetic process but also allow for greater control over regioselectivity and stereoselectivity.

From a computational chemistry perspective, 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how the compound binds to enzymes and receptors at the atomic level. For example, docking simulations have revealed that the chlorine atoms play a crucial role in stabilizing interactions with negatively charged residues in protein binding pockets. This information has guided medicinal chemists in designing more potent derivatives.

The pharmacological evaluation of 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-amine has shown promising results in initial in vitro assays. The compound exhibits moderate activity against certain kinases and demonstrates inhibitory effects on inflammatory pathways. These findings suggest that it may have therapeutic potential in conditions such as cancer and autoimmune diseases. However, further preclinical studies are necessary to fully assess its safety profile and efficacy before it can be considered for human trials.

In conclusion, 3-(5,6-dichloropyridin-3-yl)-3-methylbutan-1-am ine (CAS No. 2229085 -72 -5) represents an exciting avenue for pharmaceutical research due to its unique structural features and biological activities. The combination of chloro-substituted pyridine and an amine group offers a versatile scaffold for drug design. As our understanding of molecular interactions continues to advance , compounds like this one are likely to play a crucial role in the development of next-generation therapeutics . Continued investigation into its pharmacological properties will be essential to unlock its full potential in medicine .